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‘ Compound of Interest

Compound Name: 5-Amino-2-chlorophenylacetic acid

Cat. No.: B12324262

Chlorophenylacetic acids and their derivatives are a class of compounds that serve as crucial building blocks in the synthesis of a wide range of phar
purification, and chemical properties is paramount for researchers and professionals in the field.

The molecular weight of 5-Amino-2-chlorophenylacetic acid (CAS 56063-88-2), based on its chemical formula C8H8CINO?2, is 185.61 g/mol .[1][2]|
Physicochemical and Spectroscopic Properties of (R)-2-Amino-2-(4-chlorophenyl):
(R)-2-Amino-2-(4-chlorophenyl)acetic acid, also known as D-4-Chlorophenylglycine, is a crystalline solid.[8] Its structure features a central alpha-carb

Table 1: General and Physicochemical Data for (R)-2-Amino-2-(4-chlorophenyl)acetic Acid

Property

IUPAC Name

Synonyms

CAS Number

Molecular Formula

Molecular Weight

Monoisotopic Mass

Melting Point

Boiling Point

pKa

Table 2: Representative Spectroscopic Data

Technique

H NMR

B3C NMR

FTIR (cm™?)

Mass Spec

graph "Chemical Structure" {
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}graphy (TLC) or High-Performance Liquid Chromatography (HPLC) until completion.

3. Workup and Isolation: The resulting a-aminonitrile is then hydrolyzed under acidic or basic conditions to

graph "Strecker Synthesis Workflow" {
rankdir=LR;
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"Start" [label="4-chlorobenzaldehyde + NH4Cl + NaCN"];
"Reaction" [label="Strecker Reaction\n(a-aminonitrile formation)"];
"Hydrolysis" [label="Acid or Base Hydrolysis"];
"Product" [label="Racemic 2-amino-2-(4-chlorophenyl)acetic acid"];

"Start" -> "Reaction" -> "Hydrolysis" -> "Product";

Chiral Resolution: Enzymatic Kinetic Resolution

Enzymatic methods provide high selectivity under mild reaction conditions. Penicillin G acylase is commonly u

Experimental Protocol: Enzymatic Resolution of N-Phenylacetyl-(%)-4-chlorophenylglycine

Substrate Preparation: The racemic amino acid is first N-acetylated.

Enzymatic Hydrolysis: The racemic N-acetyl-2-amino-2-(4-chlorophenyl)acetic acid is suspended in water, and
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Reaction Monitoring: The reaction is maintained at 37°C, and the progress is monitored by the consumption o

Product Separation: At this point, the mixture contains (R)-N-phenylacetyl-4-chlorophenylglycine and the fre

Deprotection: The isolated (R)-N-phenylacetyl-4-chlorophenylglycine is then chemically hydrolyzed (e.g., wit
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Applications in Drug Development

The primary application of enantiomerically pure (R)-2-Amino-2-(4-chlorophenyl)acetic acid is as a chiral pre

Analytical Methodologies: Ensuring Enantiomeric Purity

The enantiomeric excess (e.e.) of the final product is a critical quality attribute. Chiral High-Performance

Experimental Protocol: Chiral HPLC for Enantiomeric Excess (e.e.) Determination
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Column: A chiral stationary phase column suitable for amino acid enantiomer separation.

Mobile Phase: A mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile), with

Flow Rate: Typically 0.5 - 1.0 mL/min.

Detection: UV at 254 nm.

Temperature: 25°C.

Sample Preparation: A small amount of the sample is dissolved in the mobile phase or a compatible solvent.

Conclusion

(R)-2-Amino-2-(4-chlorophenyl)acetic acid and its related compounds are indispensable chiral building blocks
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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